N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide

• IUPAC Name: N-(2-iodophenyl)-2-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)acetamide
• InChI: InChI=1S/C17H15IN2O3/c1-11-6-7-15-14(8-11)20(17(22)10-23-15)9-16(21)19-13-5-3-2-4-12(13)18/h2-8H,9-10H2,1H3,(H,19,21)
• InChI Key: MIUWRRQHXWYMKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(=O)N2CC(=O)NC3=CC=CC=C3I
• Molecular Formula: C17H15IN2O3
• Molecular Weight: 422.22 g/mol

Description

N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide is not fully understood. However, it has been proposed that it may act by inhibiting specific enzymes or receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been shown to have various biochemical and physiological effects. It has been studied for its potential as an anticancer agent, where it has been shown to induce apoptosis in cancer cells. It has also been studied for its potential as a radioligand for imaging studies, where it has been shown to bind specifically to certain receptors in the body. Furthermore, it has been investigated for its potential as a catalyst in organic synthesis reactions, where it has been shown to catalyze specific reactions with high efficiency.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide in laboratory experiments is its high purity and stability. This compound is synthesized using a specific method that produces high yields of the compound with high purity. Furthermore, it has been shown to be stable under various conditions, making it suitable for use in various laboratory experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in some laboratory experiments.

Future Directions

There are several future directions for the study of N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide. One of the significant future directions is the further investigation of its potential as a drug candidate for the treatment of various diseases. It is essential to study its mechanism of action in more detail to understand its potential therapeutic effects fully. Furthermore, it is necessary to study its potential as a radioligand for imaging studies in more detail to develop more efficient imaging techniques. Finally, it is necessary to investigate its potential as a catalyst in organic synthesis reactions further, to develop more efficient and sustainable synthetic methods.

Scientific Research Applications

N-(2-iodophenyl)-2-(6-methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetamide has been studied for its potential applications in various scientific research fields. One of the significant applications is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of various diseases. It has also been studied for its potential as a radioligand for imaging studies in the field of nuclear medicine. Furthermore, it has been investigated for its potential as a catalyst in organic synthesis reactions.